Cas no 2306255-30-9 ((3R,5S)-1-tert-butoxycarbonyl-5-methoxycarbonyl-pyrrolidine-3-carboxylic acid)

• Product Name: (3R,5S)-1-tert-butoxycarbonyl-5-methoxycarbonyl-pyrrolidine-3-carboxylic acid
• CAS No: 2306255-30-9
• MF: C₁₂H₁₉NO₆
• MW: 273.28236413002
• CID: 5174867
• PubChem ID: 155904207
• Update Time: 2025-06-29

(3R,5S)-1-tert-butoxycarbonyl-5-methoxycarbonyl-pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Pyrrolidinetricarboxylic acid, 1-(1,1-dimethylethyl) 2-methyl ester, (2S,4R)-
• (3R,5S)-1-tert-butoxycarbonyl-5-methoxycarbonyl-pyrrolidine-3-carboxylic acid
• (3R,5S)-1-Boc-5-methoxycarbonyl-pyrrolidine-3-carboxylic Acid
• (3R,5S)-1-(tert-Butoxycarbonyl)-5-(methoxycarbonyl)pyrrolidine-3-carboxylic acid
• PS-16747
• 2306255-30-9
• AT21226

• Inchi： 1S/C12H19NO6/c1-12(2,3)19-11(17)13-6-7(9(14)15)5-8(13)10(16)18-4/h7-8H,5-6H2,1-4H3,(H,14,15)/t7-,8+/m1/s1
• InChI Key： HMHBAEDPNFIUEI-SFYZADRCSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@H](C(O)=O)C[C@H]1C(OC)=O

Computed Properties

• Exact Mass: 273.12123733g/mol
• Monoisotopic Mass: 273.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 93.1Ų

Additional information on (3R,5S)-1-tert-butoxycarbonyl-5-methoxycarbonyl-pyrrolidine-3-carboxylic acid

Introduction to (3R,5S)-1-tert-butoxycarbonyl-5-methoxycarbonyl-pyrrolidine-3-carboxylic Acid (CAS No: 2306255-30-9)

(3R,5S)-1-tert-butoxycarbonyl-5-methoxycarbonyl-pyrrolidine-3-carboxylic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, identified by its CAS number 2306255-30-9, is a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the presence of tert-butoxycarbonyl (Boc) and methoxycarbonyl (Moc) protecting groups, make it a valuable tool for medicinal chemists seeking to develop novel therapeutic agents.

The significance of this compound lies in its ability to serve as a building block for more complex molecules. In particular, the pyrrolidine core is a common motif in many biologically active substances, including protease inhibitors and kinase inhibitors. The stereochemistry of the pyrrolidine ring, specifically the (3R,5S) configuration, is crucial for the biological activity of the resulting compounds. This stereochemical arrangement ensures optimal binding to target enzymes and receptors, thereby enhancing the efficacy of the final drug candidates.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for (3R,5S)-1-tert-butoxycarbonyl-5-methoxycarbonyl-pyrrolidine-3-carboxylic acid. These improvements have not only reduced costs but also increased the availability of this intermediate for research and development purposes. For instance, modern catalytic methods have been employed to streamline the synthesis process, making it more environmentally friendly and sustainable.

In the realm of drug discovery, this compound has been utilized in the development of new treatments for various diseases. One notable area of research involves its application in the synthesis of protease inhibitors, which are critical for treating conditions such as HIV/AIDS and hepatitis C. The Boc and Moc protecting groups provide stability during synthetic transformations while allowing for selective deprotection at later stages. This flexibility is essential for constructing complex molecular architectures with high precision.

Moreover, the use of computational modeling and high-throughput screening has facilitated the identification of new derivatives of (3R,5S)-1-tert-butoxycarbonyl-5-methoxycarbonyl-pyrrolidine-3-carboxylic acid with enhanced pharmacological properties. These computational approaches enable researchers to predict the behavior of molecules before they are synthesized in the lab, significantly reducing the time and resources required for drug development. Such innovations underscore the importance of interdisciplinary collaboration between chemists, biologists, and computer scientists.

The compound's role in peptidomimetics is another area of growing interest. Peptidomimetics are designed to mimic the bioactivity of natural peptides but with improved stability and pharmacokinetic properties. By incorporating modified pyrrolidine units into these molecules, researchers can develop drugs that exhibit potent binding interactions with biological targets while avoiding unwanted side effects. This approach has led to several promising candidates for clinical trials.

Recent studies have also highlighted the potential applications of this compound in oncology research. Pyrrolidine-based molecules have shown promise as inhibitors of kinases involved in cancer cell proliferation. The stereochemical purity and functional group compatibility of (3R,5S)-1-tert-butoxycarbonyl-5-methoxycarbonyl-pyrrolidine-3-carboxylic acid make it an ideal candidate for designing next-generation anticancer agents. These efforts are part of a broader trend toward personalized medicine, where drugs are tailored to individual patients based on their genetic profiles.

The chemical synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Modern synthetic techniques, such as flow chemistry and microwave-assisted reactions, have been employed to enhance efficiency. Additionally, green chemistry principles have been integrated into these processes to minimize waste and reduce environmental impact.

In conclusion, (3R,5S)-1-tert-butoxycarbonyl-5-methoxycarbonyl-pyrrolidine-3-carboxylic acid (CAS No: 2306255-30-9) is a versatile intermediate with significant applications in pharmaceutical research and drug development. Its unique structural features and stereochemical configuration make it a valuable tool for designing novel bioactive molecules. As synthetic methodologies continue to evolve, the accessibility and utility of this compound are expected to grow even further.